Cas no 1000340-91-9 (3-Iodo-4-nitro-6-isopropyl (1H)indazole)

• Product Name: 3-Iodo-4-nitro-6-isopropyl (1H)indazole
• CAS No: 1000340-91-9
• MF: C₁₀H₁₀IN₃O₂
• MW: 331.109774112701
• CID: 1124430
• PubChem ID: 24729321
• Update Time: 2025-04-20

3-Iodo-4-nitro-6-isopropyl (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-6-isopropyl-4-nitro-1h-indazole
• 3-IODO-4-NITRO-6-ISOPROPYL (1H)INDAZOLE
• 3-iodo-4-nitro-6-propan-2-yl-2H-indazole
• 3-Iodo-6-(1-methylethyl)-4-nitro-1H-indazole
• 1000340-91-9
• DTXSID301259625
• 1H-Indazole, 3-iodo-6-(1-methylethyl)-4-nitro-
• 3-Iodo-4-nitro-6-isopropyl (1H)indazole

• Inchi： 1S/C10H10IN3O2/c1-5(2)6-3-7-9(10(11)13-12-7)8(4-6)14(15)16/h3-5H,1-2H3,(H,12,13)
• InChI Key： CIRRGFDFBGARJC-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(=CC2=NN1)C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.98177g/mol
• Monoisotopic Mass: 330.98177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.11g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles